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Biotech Innovators from The Ganesha Lab: A
Comparative Analysis

The Ganesha Lab, a prominent biotech accelerator, has fostered a portfolio of startups poised
to make significant impacts in their respective fields. This guide provides an objective
comparison of the products and technologies from three of these promising companies:
ARCOMED LAB, Delee, and BIFIDICE. The analysis is supported by available data and aims
to provide researchers, scientists, and drug development professionals with a comprehensive
overview of their innovative solutions.

ARCOMED LAB: Revolutionizing
Craniomaxillofacial Implants

ARCOMED LAB specializes in the design and manufacturing of patient-specific 3D-printed
craniomaxillofacial implants. Their primary material of choice is Polyetheretherketone (PEEK),
a high-performance thermoplastic polymer.
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Performance Comparison: 3D-Printed PEEK vs.
Traditional Titanium Implants

The use of PEEK for medical implants offers several advantages over the traditional material,

titanium. A summary of these comparative advantages is presented below.

Feature

ARCOMED LAB 3D-Printed
PEEK Implants

Traditional Titanium
Implants

Biocompatibility

High, biologically inert.[1]

High, well-established
biocompatibility.

Mechanical Properties

Elastic modulus similar to
human bone, reducing stress
shielding.[2][3][4]

High strength, but can lead to
stress shielding due to higher
stiffness than bone.[3][4]

Radiolucency

Radiolucent, allowing for clear
post-operative imaging (X-ray,
CT, MRI).[2][3][5]

Radiopaque, can create
artifacts in post-operative

imaging.[3]

Thermal Conductivity

Low thermal conductivity.

High thermal conductivity,

which can be a disadvantage.

Customization

Patient-specific implants with
complex geometries are easily
fabricated using 3D printing.[5]
[6]

Customization is more
complex and costly with
traditional manufacturing

methods.

Post-operative Complications

Lower incidence of implant
exposure compared to titanium
has been observed in some

studies.

Higher rates of implant
exposure have been reported

in some studies.

Drug Delivery

Can be designed with
integrated drug-release
systems for localized

therapeutic delivery.[1][5]

Not a standard feature of

traditional titanium implants.

Experimental Protocols
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While detailed proprietary experimental protocols for ARCOMED LAB's specific products are
not publicly available, a general methodology for evaluating the mechanical properties of 3D-
printed PEEK implants can be outlined as follows:

Objective: To compare the mechanical properties of 3D-printed PEEK with traditionally
manufactured (e.g., milled) PEEK and titanium.

Methodology:

o Sample Preparation: Standardized test specimens (e.g., dog-bone shape for tensile testing,
rectangular bars for flexural testing) are fabricated from 3D-printed PEEK, milled PEEK, and
medical-grade titanium.

» Tensile Testing: Specimens are subjected to a uniaxial tensile load until failure using a
universal testing machine. Key parameters measured include ultimate tensile strength,
Young's modulus, and elongation at break.

» Flexural Testing (Three-Point Bending): Specimens are placed on two supports and a load is
applied to the center. Flexural strength and flexural modulus are determined.

o Fatigue Testing: Specimens are subjected to cyclic loading to determine their resistance to
failure under repeated stress. The number of cycles to failure at different stress levels is
recorded.

o Data Analysis: The mechanical properties of the different material groups are statistically
compared to determine significant differences.

ARCOMED LAB Implant Workflow

atalnput  »~ 7\ Customization al
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ARCOMED LAB's patient-specific implant workflow.
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Delee: Advancing Liquid Biopsy with High-
Efficiency CTC Isolation

Delee has developed the Cytocatch™ platform, a novel liquid biopsy technology for the
isolation of Circulating Tumor Cells (CTCs) from blood samples. This technology utilizes a size-
based filtration method, which offers distinct advantages over traditional antibody-based

approaches.

Performance Comparison: Delee Cytocatch™ vs.
Antibody-Based CTC Isolation (e.g., CellSearch®)

The Cytocatch™ platform's performance can be compared to the FDA-cleared CellSearch®
system, which is a widely used antibody-based CTC isolation method.
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Feature

Delee Cytocatch™ (Size-
Based Filtration)

CellSearch® (Antibody-
Based)

Capture Principle

Isolates CTCs based on their
larger size and deformability

compared to other blood cells.

[7]

Utilizes magnetic beads
coated with antibodies against
the Epithelial Cell Adhesion
Molecule (EpCAM) to capture
CTCs.[8][9]

Capture Efficiency

High recovery rates, reportedly

above 97% in spiked samples.

[7]

Variable, and can be lower for
CTCs with low or no EpCAM

expression.

Cell Viability

High, as the label-free method

is gentle on cells.

Generally good, but the
labeling process can
potentially affect cell viability

and function.

Purity of Isolated Cells

Purity can be a challenge due
to the co-isolation of some

larger white blood cells.

Generally high purity of
EpCAM-positive cells.

Detection of Heterogeneous
CTCs

Can capture CTCs that have
undergone epithelial-to-
mesenchymal transition (EMT)
and have low/no EpCAM

expression.[7]

Primarily captures EpCAM-
positive CTCs, potentially
missing the more
mesenchymal and aggressive
CTC populations.[8][9]

Downstream Analysis

Isolated cells are label-free
and suitable for a wide range
of downstream molecular and

cellular analyses.

The presence of antibodies
and magnetic beads on the
cell surface can interfere with
some downstream

applications.

Automation

The Cytocatch™ platform is
fully automated.[7]

The CellSearch® system is

also an automated platform.[9]

Experimental Protocols
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A generalized experimental workflow for CTC isolation using a size-based filtration method like
Delee's Cytocatch™ is described below.

Objective: To isolate and enumerate CTCs from whole blood samples.
Methodology:

» Blood Collection: Whole blood is collected from patients in tubes containing an
anticoagulant.

o Sample Preparation (Optional): In some protocols, red blood cells may be lysed to reduce
the sample volume and viscosity.

« Filtration: The blood sample is passed through a microfilter with pores of a specific size (e.g.,
7-8 um). The larger and less deformable CTCs are retained on the filter, while smaller blood
cells pass through.

e Washing: The filter is washed with a buffer solution to remove residual blood cells and
debris.

» Cell Staining: The captured cells on the filter are stained with fluorescently labeled antibodies
to distinguish CTCs from white blood cells. A common staining cocktail includes antibodies
against cytokeratins (to identify epithelial cells), CD45 (to identify white blood cells), and a
nuclear stain (like DAPI).

e Imaging and Analysis: The filter is imaged using a fluorescence microscope, and the stained
cells are enumerated and characterized based on their morphology and fluorescence
signals. CTCs are typically identified as Cytokeratin-positive, CD45-negative, and DAPI-
positive events.

Delee Cytocatch™ CTC Isolation Workflow

CTCs Retained
Whole Blood Sample Size-Based Filtration CTC Capture on Filter Washing Immunofluorescent Staining Imaging & Analysis
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Delee's Cytocatch™ workflow for CTC isolation.

BIFIDICE: Innovating Probiotic Delivery for
Enhanced Efficacy

BIFIDICE is focused on developing technology to stabilize healthy bacteria, particularly
Bifidobacterium species, for incorporation into frozen food products. The goal is to deliver
viable probiotics that can help modulate the immune system and reduce the incidence of
allergies and chronic diseases.

Performance Comparison: Stabilized Probiotics vs.
Conventional Probiotics

While specific data on BIFIDICE's proprietary stabilization technology is limited, the potential
advantages of a stabilized probiotic formulation can be compared to conventional probiotic
supplements.
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Feature

BIFIDICE Stabilized
Probiotics (in frozen
products)

Conventional Probiotic
Supplements (e.g.,
capsules, powders)

Viability and Stability

Technology aims to ensure
high viability of bacteria during
frozen storage and transit
through the gastrointestinal
tract.[10][11]

Viability can be affected by
storage conditions
(temperature, humidity) and
exposure to stomach acid and
bile salts.[11][12]

Delivery Vehicle

Integrated into a food matrix
(frozen products), which may
offer additional protection to

the bacteria.

Typically delivered in a capsule
or powder form, which may or
may not have protective

coatings.

Potential Efficacy in Allergies

Clinical studies on
Bifidobacterium strains have
shown a reduction in
symptoms of allergic rhinitis.
[13][14][15][16][17]

Efficacy is strain-dependent
and results from clinical trials

can be variable.[17]

Mechanism of Action

Aims to modulate the Th1/Th2
immune balance, potentially
reducing the IgE-mediated

allergic response.[17]

Similar immunomodulatory
mechanisms are proposed for

various probiotic strains.[17]

Experimental Protocols

A general experimental design to evaluate the efficacy of a probiotic intervention for allergic

rhinitis is outlined below.

Objective: To assess the effect of a specific probiotic strain on the symptoms of allergic rhinitis.

Methodology:

o Study Design: A randomized, double-blind, placebo-controlled clinical trial.

» Participants: Individuals with a clinical diagnosis of allergic rhinitis are recruited.
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Intervention: Participants are randomly assigned to receive either the probiotic product or a
placebo for a defined period (e.g., 8 weeks).

Symptom Assessment: Participants record their nasal and ocular symptoms daily using a
standardized scoring system (e.g., Total Nasal Symptom Score).

Quality of Life Assessment: Quality of life is assessed using a validated questionnaire (e.qg.,
Rhinoconjunctivitis Quality of Life Questionnaire) at the beginning and end of the study.

Immunological Markers: Blood samples may be collected to measure levels of total and
allergen-specific IgE, as well as cytokines (e.g., IL-4, IL-10, IFN-y) to assess the immune
response.

Data Analysis: The changes in symptom scores, quality of life, and immunological markers
are compared between the probiotic and placebo groups to determine the efficacy of the
intervention.
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Proposed signaling pathway for probiotic action in allergies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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